![molecular formula C14H15N3OS2 B7532210 N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine](/img/structure/B7532210.png)
N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine
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Overview
Description
N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine, also known as METTP, is a novel small molecule compound that has shown potential as a therapeutic agent in various diseases.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine is not fully understood, but it is believed to work by modulating various signaling pathways involved in cell growth, inflammation, and neuroprotection. This compound has been shown to inhibit the activity of various kinases, including PI3K and AKT, which are involved in cell growth and survival. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the expression of anti-inflammatory cytokines, such as IL-10. Finally, this compound has been shown to protect against oxidative stress and mitochondrial dysfunction, which are involved in the pathogenesis of neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and reduce the expression of various oncogenes. In animal models of inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. Finally, in animal models of neurodegenerative disorders, this compound has been shown to protect against oxidative stress and mitochondrial dysfunction, and improve motor function.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine as a research tool is its versatility. This compound can be used in various disease models, including cancer, inflammation, and neurodegenerative disorders, making it a useful tool for studying the underlying mechanisms of these diseases. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, one limitation of this compound is its lack of specificity. This compound has been shown to inhibit the activity of various kinases, which may lead to off-target effects and limit its therapeutic potential.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine. One area of interest is the development of more specific this compound analogs that target specific kinases or signaling pathways. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various diseases. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine involves a multi-step process that includes the reaction of 2-methyl-5-(2-methoxyethyl)thiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-4-methylthieno[2,3-d]pyrimidine in the presence of a base to yield this compound. The final product is purified by column chromatography.
Scientific Research Applications
N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine has been studied extensively for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. Additionally, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease.
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-methyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3OS2/c1-9-16-13(15-5-6-18-2)12-10(8-20-14(12)17-9)11-4-3-7-19-11/h3-4,7-8H,5-6H2,1-2H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFPKFAIOBAOBLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2C(=CSC2=N1)C3=CC=CS3)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.